(4-benzhydrylpiperazin-1-yl)(2-(p-tolyl)-2H-tetrazol-5-yl)methanone

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-[2-(4-methylphenyl)tetrazol-5-yl]methanone
• InChI: InChI=1S/C26H26N6O/c1-20-12-14-23(15-13-20)32-28-25(27-29-32)26(33)31-18-16-30(17-19-31)24(21-8-4-2-5-9-21)22-10-6-3-7-11-22/h2-15,24H,16-19H2,1H3
• InChI Key: KUBVYGZKBVFTFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2N=C(N=N2)C(=O)N3CCN(CC3)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C26H26N6O
• Molecular Weight: 438.5 g/mol

Description

(4-benzhydrylpiperazin-1-yl)(2-(p-tolyl)-2H-tetrazol-5-yl)methanone, also known as BPTM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPTM is a tetrazole-based compound that exhibits unique biochemical and physiological effects, making it an attractive candidate for research in the areas of medicinal chemistry, neuroscience, and pharmacology.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds bearing structural similarities to "(4-benzhydrylpiperazin-1-yl)(2-(p-tolyl)-2H-tetrazol-5-yl)methanone" have been synthesized and evaluated for their antimicrobial activities. For instance, Patel et al. (2011) explored the synthesis of new pyridine derivatives with antimicrobial properties, showcasing the potential of similar compounds in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Structural Effects on Reactivity

Research by Frija et al. (2005) on palladium-catalyzed reduction of heteroaromatic naphthyl ethers, including tetrazolyl derivatives, illuminates the structural effects on chemical reactivity. This study provides a foundation for understanding how modifications to the chemical structure, similar to the target compound, can influence reactivity and potentially uncover novel chemical transformations (Frija et al., 2005).

Antibacterial and Anti-inflammatory Applications

The synthesis and antibacterial screening of novel thiazolyl pyrazole and benzoxazole, as reported by Landage, Thube, & Karale (2019), alongside the investigation into anti-inflammatory activity of novel pyrazole derivatives of gallic acid by Arunkumar et al. (2009), indicate the potential of structurally related compounds in medicinal chemistry for developing new antibacterial and anti-inflammatory treatments (Landage, Thube, & Karale, 2019) (Arunkumar, Ilango, Manikandan, & Ramalakshmi, 2009).

Synthesis and Characterization of Novel Compounds

The development and characterization of inhibitors for endocannabinoid hydrolases FAAH and MAGL, incorporating benzotriazol-1-yl carboxamide scaffold by Morera et al. (2012), highlight the utility of similar compounds in the synthesis of bioactive molecules targeting specific enzymes (Morera, Labar, Ortar, & Lambert, 2012).